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Get Quote

Executive Summary
2-Ethenyloxan-3-amine (also known as 2-vinyltetrahydro-2H-pyran-3-amine) represents a

high-value chiral scaffold in modern medicinal chemistry.[1] Distinguished by its dense

functionalization—a basic amine adjacent to a reactive vinyl group on a saturated oxygen

heterocycle—this molecule serves as a versatile "chiral pool" mimic.[1] It bridges the gap

between carbohydrate chemistry and alkaloid synthesis, offering a rigid tetrahydropyran (THP)

core that restricts conformational freedom, thereby enhancing the binding selectivity of

downstream pharmacophores.[1]

This guide provides a comprehensive technical analysis of 2-ethenyloxan-3-amine, detailing

its stereochemical properties, robust synthetic routes, and utility in diversity-oriented synthesis

(DOS).[1]

Part 1: Chemical Identity & Stereochemical
Analysis[1]
Structural Definition
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The core structure consists of a tetrahydropyran ring substituted at the C2 position with an

ethenyl (vinyl) group and at the C3 position with a primary amine.[1] The proximity of these two

functional groups creates a vicinal relationship that is critical for stereoselective

functionalization.[1]

Property Details

IUPAC Name 2-Ethenyloxan-3-amine

Common Name 2-Vinyl-3-aminotetrahydropyran

Molecular Formula C₇H₁₃NO

Molecular Weight 127.19 g/mol

Chiral Centers C2 and C3

Key Isomers
cis-(2R,3S) / cis-(2S,3R) and trans-(2R,3R) /

trans-(2S,3S)

CAS (rac-cis) 1955517-96-0 (HCl salt)

Conformational Analysis & The Anomeric Effect
The stereochemical relationship between the C2-vinyl and C3-amino groups dictates the

molecule's reactivity.[1]

Cis-Isomer: Often thermodynamically favored in synthetic routes involving thermodynamic

equilibration due to the ability of the substituents to adopt equatorial positions, though the

anomeric effect from the ring oxygen can influence the preference of the C2 substituent.[1]

Trans-Isomer: Accessible via specific kinetic controlled reactions (e.g., S_N2 displacement of

a C3 leaving group).[1]

In the cis-isomer, the vicinal coupling constants (

) in NMR spectroscopy typically range from 2–5 Hz (axial-equatorial or equatorial-axial),
whereas the trans-diequatorial isomer displays larger coupling (8–10 Hz).[1]
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To utilize 2-ethenyloxan-3-amine effectively, one must control the relative and absolute

stereochemistry.[1] We present two primary synthetic strategies: De Novo Synthesis via Pd-

Catalysis and Chiral Pool Synthesis from Glycals.[1]

Strategy A: Pd-Catalyzed Intramolecular Allylic
Amination
This route builds the pyran ring and installs the amine functionality simultaneously, often with

high diastereoselectivity.[1]

Mechanism:

Substrate: An acyclic amino-alkene precursor containing a leaving group (e.g., allylic

carbonate or acetate).[1]

Cyclization: Pd(0) coordinates to the alkene, forming a

-allyl complex.[1]

Nucleophilic Attack: The pendant hydroxyl or protected amine attacks the

-allyl system.[1]

Stereocontrol: The geometry of the transition state (chair-like) dictates the cis/trans

selectivity.[1]

Acyclic Precursor
(Allylic Carbonate)

Pd-π-Allyl
Intermediate

Pd(PPh3)4, THF Intramolecular
Nucleophilic Attack

Tsuji-Trost Conditions 2-Ethenyloxan-3-amine
(Cis-Selective)

Deprotection

Click to download full resolution via product page

Figure 1: Palladium-catalyzed cyclization strategy for accessing the 2-vinyl-3-

aminotetrahydropyran core.[1]

Strategy B: The "Glycal" Route (Chiral Pool)
Starting from commercially available tri-O-acetyl-D-glucal, this route leverages the existing

chirality of the carbohydrate backbone.[1]
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Ferrier Rearrangement: Treatment of glucal with a nucleophile (to introduce the C1

substituent) or reductive rearrangement.[1]

Introduction of Vinyl Group: Typically via C-glycosylation using allyltrimethylsilane or

vinylmagnesium bromide addition to a lactone intermediate.[1]

Amine Installation: Conversion of the C2-hydroxyl (in the sugar numbering) to an azide

(Mitsunobu) followed by reduction, or displacement of a triflate.

Part 3: Functionalization & Reactivity Profile[1]
The utility of 2-ethenyloxan-3-amine lies in its orthogonal reactivity.[1] The amine serves as an

anchor for peptide chains or aromatic cores, while the vinyl group acts as a "warhead" for

diversification.[1]

The Functionalization Tree[1]

Amine Reactivity (C3) Vinyl Reactivity (C2)

2-Ethenyloxan-3-amine
(Scaffold)

Amide Coupling
(R-COOH, HATU)

Urea Formation
(R-NCO)

Reductive Amination
(R-CHO, NaBH(OAc)3)

Ring-Closing Metathesis
(Grubbs II)

Heck Coupling
(Ar-I, Pd(OAc)2)

Lemieux-Johnson
(OsO4/NaIO4 -> Aldehyde)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the orthogonal handles of the scaffold.[1]

Key Reaction Classes[1][4][5][6]
Cross-Coupling (Heck/Suzuki): The C2-vinyl group is an excellent substrate for Pd-catalyzed

Heck arylation.[1] This allows the rapid construction of 2-styryl-3-aminopyrans, which are

structural mimics of bioactive stilbenes or flavonoid analogs.[1]
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Ring-Closing Metathesis (RCM): If the amine is acylated with an acryloyl group, the molecule

can undergo RCM to form bicyclic lactams (e.g., pyrano[3,2-b]pyridines), locking the

conformation further.[1]

Oxidative Cleavage: The vinyl group can be cleaved to an aldehyde (via ozonolysis or

OsO₄/NaIO₄).[1] This aldehyde is a gateway to reductive amination or Wittig reactions,

effectively allowing the "growth" of the carbon chain at C2.[1]

Part 4: Experimental Protocols
Protocol 4.1: Representative Synthesis via Pd-Catalyzed
Cyclization
Adapted from stereoselective allylic substitution methodologies (e.g., Trost/Tsuji).[1]

Objective: Synthesis of cis-2-vinyl-3-(Boc-amino)tetrahydropyran.

Reagents:

Precursor: (Z)-6-((tert-butoxycarbonyl)amino)hex-2-en-1-yl methyl carbonate (1.0 equiv)[1]

Catalyst: Pd₂(dba)₃ (2.5 mol%)

Ligand: dppe (1,2-bis(diphenylphosphino)ethane) (5 mol%)[1]

Solvent: Anhydrous THF

Base: NaH (if starting from alcohol) or none if using carbonate.[1]

Step-by-Step:

Preparation: In a flame-dried Schlenk flask under Argon, dissolve Pd₂(dba)₃ and dppe in

anhydrous THF. Stir for 15 minutes at room temperature (RT) until the solution turns

yellow/orange (active catalyst formation).

Addition: Add the allylic carbonate precursor dissolved in THF dropwise to the catalyst

solution.
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Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 4:1) for the

disappearance of the starting material.[1][2] The reaction typically proceeds via a

-allyl intermediate followed by intramolecular attack of the pendant oxygen.[1]

Workup: Cool to RT. Filter through a pad of Celite to remove Palladium black.[1] Concentrate

the filtrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (SiO₂, 0-20% EtOAc in

Hexanes).

Validation: Verify structure via ¹H NMR. Look for the characteristic vinyl signals (multiplet at

~5.8 ppm) and the diagnostic H2-H3 coupling constant to confirm cis-stereochemistry.[1]

Protocol 4.2: Functionalization - Heck Coupling
Objective: Arylation of the vinyl group.[1]

Mix: 2-Ethenyloxan-3-amine (1 equiv), Aryl Iodide (1.2 equiv), Pd(OAc)₂ (5 mol%), P(o-tol)₃

(10 mol%), and Et₃N (2 equiv) in DMF.

Heat: Stir at 80°C for 12 hours under inert atmosphere.

Extract: Dilute with water, extract with EtOAc.

Result: Yields the 2-styryl derivative, extending the conjugation.

Part 5: Applications in Drug Discovery[1]
Peptidomimetics
The rigid pyran ring acts as a Turn Mimic.[1] By incorporating 2-ethenyloxan-3-amine into a

peptide backbone, the ring constrains the

and

angles, potentially stabilizing

-turn secondary structures.[1] This is particularly useful in designing inhibitors for protein-
protein interactions (PPIs).[1]
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NK1 Receptor Antagonists
Substituted tetrahydropyrans are pharmacophores in Neurokinin-1 (NK1) receptor antagonists

(e.g., related to the structure of Vofopitant).[1] The 2-vinyl group provides a lipophilic vector that

can be modified to interact with the hydrophobic pockets of the GPCR, while the amine

interacts with conserved aspartate residues.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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